Cas no 2156-73-2 (Butanoyl chloride, 2-(acetyloxy)-2-methyl-)

• Product Name: Butanoyl chloride, 2-(acetyloxy)-2-methyl-
• CAS No: 2156-73-2
• MF: C₇H₁₁ClO₃
• MW: 178.613441705704
• CID: 1408629
• PubChem ID: 15557596
• Update Time: 2025-04-20

Butanoyl chloride, 2-(acetyloxy)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Butanoyl chloride, 2-(acetyloxy)-2-methyl-
• (1-chloro-2-methyl-1-oxobutan-2-yl) acetate
• 2156-73-2
• 1-Chloro-2-methyl-1-oxobutan-2-yl acetate
• SCHEMBL6314494
• DTXSID40574114

• Inchi： 1S/C7H11ClO3/c1-4-7(3,6(8)10)11-5(2)9/h4H2,1-3H3
• InChI Key： QPCRLNXWBBATFU-UHFFFAOYSA-N
• SMILES： ClC(C(C)(CC)OC(C)=O)=O

Computed Properties

• Exact Mass: 178.03973
• Monoisotopic Mass: 178.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37